Cas no 1342619-36-6 (N-(4-Bromothiophen-2-yl)methyloxetan-3-amine)

• Product Name: N-(4-Bromothiophen-2-yl)methyloxetan-3-amine
• CAS No: 1342619-36-6
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5049692
• Update Time: 2025-10-29

N-(4-Bromothiophen-2-yl)methyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromothiophen-2-yl)methyl]oxetan-3-amine
• N-(4-Bromothiophen-2-yl)methyloxetan-3-amine

• Inchi： 1S/C8H10BrNOS/c9-6-1-8(12-5-6)2-10-7-3-11-4-7/h1,5,7,10H,2-4H2
• InChI Key： UDBTVJNYNMTHJJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(4-Bromothiophen-2-yl)methyloxetan-3-amine

N-(4-Bromothiophen-2-yl)methyloxetan-3-amine (CAS 1342619-36-6): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, N-(4-Bromothiophen-2-yl)methyloxetan-3-amine (CAS 1342619-36-6) has emerged as a valuable heterocyclic compound with significant potential in pharmaceutical and materials science applications. This brominated thiophene derivative combines the unique electronic properties of thiophene rings with the structural versatility of oxetane amines, making it particularly interesting for researchers developing new small molecule drugs and functional materials.

The molecular structure of N-(4-Bromothiophen-2-yl)methyloxetan-3-amine features a 4-bromothiophene core connected to an oxetan-3-amine moiety through a methylene linker. This arrangement provides multiple sites for chemical modification, allowing synthetic chemists to create diverse derivatives for structure-activity relationship studies. The presence of both electron-rich (thiophene) and electron-deficient (bromine) components in the same molecule enables interesting electronic properties that are currently being explored in organic electronics applications.

Recent trends in medicinal chemistry have shown growing interest in oxetane-containing compounds like N-(4-Bromothiophen-2-yl)methyloxetan-3-amine due to their ability to improve drug-like properties. The oxetane ring serves as a bioisostere for carbonyl groups while offering better metabolic stability and membrane permeability. This has led to increased research activity around this compound as a potential pharmacophore in drug discovery programs targeting various diseases.

In material science applications, the thiophene-oxetane hybrid structure of CAS 1342619-36-6 demonstrates promising characteristics for organic semiconductors. The bromine atom provides an excellent handle for cross-coupling reactions, enabling the construction of more complex conjugated systems. Researchers are particularly interested in how the oxetane amine moiety might influence the charge transport properties of resulting materials.

Synthetic accessibility is another advantage of N-(4-Bromothiophen-2-yl)methyloxetan-3-amine. The compound can be prepared through straightforward amine coupling reactions between 4-bromo-2-thiophenecarboxaldehyde and oxetan-3-amine, followed by reductive amination. This relatively simple synthesis makes it attractive for both academic and industrial laboratories working on high-throughput screening of compound libraries.

The drug discovery community has taken particular notice of this compound's potential in addressing current challenges in CNS drug development. The oxetane amine component may help compounds cross the blood-brain barrier more effectively, while the thiophene ring provides a rigid scaffold that can reduce conformational flexibility and improve target binding. Several research groups are investigating derivatives of 1342619-36-6 as potential treatments for neurological disorders.

From a green chemistry perspective, N-(4-Bromothiophen-2-yl)methyloxetan-3-amine represents an interesting case study in atom economy. The bromine atom serves not only as part of the molecular structure but also as a reactive site for further transformations, minimizing waste in multi-step syntheses. This aligns well with current industry priorities toward more sustainable chemical processes.

Analytical characterization of CAS 1342619-36-6 typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound shows good stability under standard storage conditions, making it practical for research use. Its physicochemical properties (moderate polarity, good solubility in common organic solvents) facilitate handling in laboratory settings.

Looking toward future applications, the unique combination of thiophene and oxetane functionalities in N-(4-Bromothiophen-2-yl)methyloxetan-3-amine suggests potential in emerging areas like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The molecule's ability to serve as a versatile linker between different pharmacophores makes it particularly valuable in these cutting-edge therapeutic approaches.

As research continues to explore the full potential of 1342619-36-6, its role as a key intermediate in organic synthesis appears increasingly significant. The compound's balanced combination of reactivity and stability, along with its structural modularity, positions it as a valuable tool for chemists working across multiple disciplines, from medicinal chemistry to materials science and beyond.